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Compound of Interest

Compound Name: Dihydroxyacetone

Cat. No.: B048652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of dihydroxyacetone
(DHA) in cell culture media. This document details its mechanism of action, summarizes its

effects on various cell lines, and provides detailed protocols for its application in experimental

settings.

Introduction
Dihydroxyacetone (DHA) is the simplest ketose sugar and is a precursor to

dihydroxyacetone phosphate (DHAP), a key intermediate in glycolysis.[1][2][3] While

commonly known as the active ingredient in sunless tanning products, recent research has

highlighted its potential applications in cell culture as a tool to modulate and study cellular

metabolism.[3][4] Once absorbed by cells, DHA is phosphorylated to DHAP and can enter

several metabolic pathways, including glycolysis and gluconeogenesis.[4] This property makes

it a valuable compound for investigating nutrient sensing, metabolic stress, and cellular

bioenergetics.

Mechanism of Action and Signaling Pathways
DHA's primary mechanism of action in cell culture is its conversion to DHAP, which directly

influences cellular metabolism and signaling.[3]

1. Modulation of the mTORC1 Signaling Pathway:
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The mTOR Complex 1 (mTORC1) is a central regulator of cell growth, proliferation, and

metabolism, responding to nutrient availability, including glucose.[1] Studies have shown that

DHAP is a key metabolite that signals glucose availability to mTORC1.[1][5][6] The synthesis of

DHAP from exogenous DHA can be sufficient to activate mTORC1, even in the absence of

glucose.[1][5] This makes DHA a useful tool for dissecting the mTORC1 signaling cascade and

for studying cellular responses to nutrient signals independent of glucose uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

